![molecular formula C19H18BrN3O2S B305596 N-[4-bromo-2-(propan-2-yl)phenyl]-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide](/img/structure/B305596.png)
N-[4-bromo-2-(propan-2-yl)phenyl]-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-bromo-2-(propan-2-yl)phenyl]-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide, also known as BPO-27, is a novel compound that has been synthesized and studied extensively in recent years. BPO-27 is a potential therapeutic agent due to its unique chemical structure and promising pharmacological properties.
Mechanism of Action
N-[4-bromo-2-(propan-2-yl)phenyl]-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide exerts its pharmacological effects by inhibiting the activity of certain enzymes and proteins in cells. This compound has been shown to inhibit the activity of the enzyme thioredoxin reductase, which is involved in the regulation of redox signaling pathways in cells. This compound has also been shown to inhibit the activity of the protein Hsp90, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to reduce the production of inflammatory cytokines in cells, which may contribute to its anti-inflammatory effects. This compound has been shown to inhibit the growth of bacteria, which may contribute to its anti-bacterial effects.
Advantages and Limitations for Lab Experiments
N-[4-bromo-2-(propan-2-yl)phenyl]-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide has several advantages for use in lab experiments. It is a highly potent and selective inhibitor of thioredoxin reductase and Hsp90, which makes it a valuable tool for studying these proteins. This compound has also been shown to have low toxicity in cells, which makes it a safe compound to use in lab experiments. However, this compound has some limitations for use in lab experiments. It is a relatively new compound, and its pharmacological properties are still being studied. This compound is also a complex molecule, which may make it difficult to synthesize and purify.
Future Directions
For the study of N-[4-bromo-2-(propan-2-yl)phenyl]-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide include the development of this compound as a therapeutic agent for cancer, the development of this compound as a diagnostic tool for cancer, and further studies to determine its safety and pharmacological properties.
Synthesis Methods
The synthesis of N-[4-bromo-2-(propan-2-yl)phenyl]-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide involves a multi-step process that includes the reaction of 4-bromo-2-isopropylphenol with thionyl chloride to form 4-bromo-2-chloro-phenol. This intermediate is then reacted with 5-phenyl-1,3,4-oxadiazole-2-thiol in the presence of potassium carbonate to form this compound. The synthesis of this compound has been optimized to improve the yield and purity of the compound.
Scientific Research Applications
N-[4-bromo-2-(propan-2-yl)phenyl]-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-cancer, anti-inflammatory, and anti-bacterial properties. This compound has been studied in vitro and in vivo for its ability to inhibit the growth of cancer cells, reduce inflammation, and kill bacteria. This compound has also been studied for its potential use as a diagnostic tool for cancer.
properties
Molecular Formula |
C19H18BrN3O2S |
---|---|
Molecular Weight |
432.3 g/mol |
IUPAC Name |
N-(4-bromo-2-propan-2-ylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide |
InChI |
InChI=1S/C19H18BrN3O2S/c1-12(2)15-10-14(20)8-9-16(15)21-17(24)11-26-19-23-22-18(25-19)13-6-4-3-5-7-13/h3-10,12H,11H2,1-2H3,(H,21,24) |
InChI Key |
MDPUATGENLWQOY-UHFFFAOYSA-N |
SMILES |
CC(C)C1=C(C=CC(=C1)Br)NC(=O)CSC2=NN=C(O2)C3=CC=CC=C3 |
Canonical SMILES |
CC(C)C1=C(C=CC(=C1)Br)NC(=O)CSC2=NN=C(O2)C3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.